Cas no 90233-56-0 (Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester)
90233-56-0 structure
Product Name:Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester
CAS No:90233-56-0
MF:C21H24O5
MW:356.412266731262
CID:791655
PubChem ID:23011431
Update Time:2025-04-19
Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester
- (4-methoxycarbonylphenyl) 4-hexoxybenzoate
- 4-(METHOXYCARBONYL)PHENYL 4-(HEXYLOXY)BENZOATE
- AKOS003503973
- DTXSID00629795
- SCHEMBL11121874
- 90233-56-0
-
- Inchi: 1S/C21H24O5/c1-3-4-5-6-15-25-18-11-7-17(8-12-18)21(23)26-19-13-9-16(10-14-19)20(22)24-2/h7-14H,3-6,15H2,1-2H3
- InChI Key: QDJGOOSNYMCTJS-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(=O)OC2C=CC(C(=O)OC)=CC=2)=CC=1)CCCCCC
Computed Properties
- Exact Mass: 356.16237386g/mol
- Monoisotopic Mass: 356.16237386g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 11
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 61.8Ų
Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
90233-56-0 (Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester) Related Products
- 4906-25-6(Methyl 4-n-butoxybenzoate)
- 15872-43-2(4-(N-Nonyloxy)Benzoic Acid)
- 15872-44-3(4-Undecyloxybenzoic Acid)
- 62435-37-4(Methyl 4-n-octyloxybenzoate)
- 15872-48-7(p-Hexadecyloxybenzoic Acid)
- 2493-84-7(4-N-Octyloxybenzoic Acid)
- 15872-41-0(4-N-Pentyloxybenzoic Acid)
- 1142-39-8(4-(Hexyloxy)benzoic Acid)
- 2312-15-4(4-(Dodecyloxy)benzoic acid)
- 15872-42-1(4-(Heptyloxy)benzoic Acid)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk